Cas no 1891547-99-1 (1-(3-bromo-4-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine
• CAS No: 1891547-99-1
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6378246
• PubChem ID: 117423849
• Update Time: 2025-08-10

1-(3-bromo-4-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine
• 1891547-99-1
• [1-(3-bromo-4-methylphenyl)cyclopentyl]methanamine
• EN300-1925802

• Inchi： 1S/C13H18BrN/c1-10-4-5-11(8-12(10)14)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： XILGQUBYHQKZSN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine

Introduction to 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine (CAS No. 1891547-99-1)

1-(3-bromo-4-methylphenyl)cyclopentylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1891547-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its cyclopentyl and aromatic substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a bromine atom at the 3-position and a methyl group at the 4-position of the phenyl ring introduces specific electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery.

The structural motif of 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine combines the versatility of the cyclopentane ring with the functional diversity of the substituted phenyl group. The cyclopentyl moiety is known for its ability to modulate bioavailability and binding affinity, while the brominated and methylated phenyl ring can serve as a scaffold for interacting with biological targets. Such structural features are particularly relevant in the design of small-molecule inhibitors and modulators targeting various therapeutic pathways.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological systems in innovative ways. The amine functional group in 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine provides a site for hydrogen bonding and polar interactions, which are crucial for binding to proteins and enzymes. This property makes it an attractive building block for designing molecules that can modulate enzyme activity or receptor binding. For instance, compounds with similar structural features have been investigated for their potential in treating neurological disorders, where precise modulation of receptor activity is essential.

One of the key aspects of 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, leveraging established protocols for constructing cyclopentane derivatives and aromatic rings with substituents. The bromine atom at the 3-position of the phenyl ring is particularly valuable as it allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional functional groups or heterocyclic moieties. This synthetic flexibility makes it a versatile intermediate in medicinal chemistry.

From a computational chemistry perspective, 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies suggest that the compound may exhibit binding affinity to certain enzymes and receptors, depending on its conformational flexibility and electronic distribution. The presence of both hydrophobic (cyclopentane, phenyl ring) and hydrophilic (amine group) regions allows for favorable interactions with both hydrophobic pockets and polar residues in protein targets. Such features are critical for designing molecules with high selectivity and efficacy.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design, where computational models are used to guide the synthesis of novel compounds. 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine fits well within this paradigm, as its structural features can be rationally modified to optimize binding properties. For example, virtual screening techniques have been employed to identify potential hits that share structural similarities with known bioactive molecules. This approach has led to several promising candidates that have advanced into preclinical testing.

The pharmacological potential of 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine has also been explored in vitro using various cell-based assays. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to inflammatory diseases, cancer, and neurological disorders. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. The amine group provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability.

In conclusion, 1-(3-bromo-4-methylphenyl)cyclopentylmethanamine (CAS No. 1891547-99-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with synthetic accessibility and computational predictability, make it a valuable scaffold for developing novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs through innovative drug design strategies.